5-Chloro-4-methyl-3,4-dihydro-1H-quinazoline-2-thione

• Molecular Formula: C9H9ClN2S
• Molecular Weight: 212.70 g/mol
• IUPAC Name: 5-chloro-4-methyl-3,4-dihydro-1H-quinazoline-2-thione
• InChI: InChI=1S/C9H9ClN2S/c1-5-8-6(10)3-2-4-7(8)12-9(13)11-5/h2-5H,1H3,(H2,11,12,13)
• InChI Key: HKURJUJMVGXPFI-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C=CC=C2Cl)NC(=S)N1

Description

5-Chloro-4-methyl-3,4-dihydro-1H-quinazoline-2-thione is a useful research compound. Its molecular formula is C9H9ClN2S and its molecular weight is 212.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At a temperature of 65° C., sodium borohydride was added to a solution of 1-(2-amino-6-chloro-phenyl)-ethanone in ethanol, and the mixture was heated overnight (65° C.). Water, KSCN and HCl were then added subsequently, and the mixture was again heated (3 h, 65° C.). The majority of the title compound precipitated upon cooling and could be isolated in sufficiently pure form by filtration. A small additional amount of the desired product was obtained by workup of the mother liquor (evaporation of solvent, column chromatography [silica gel, solvent gradient n-heptan/ethyl acetate=100/0−60/40]). The title compound was obtained in a combined yield of 1.46 g (43%).